Cas no 2022366-17-0 (Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate)

• Product name: Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate
• CAS No: 2022366-17-0
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6176295
• PubChem ID: 165464621

Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate
• EN300-796851
• 2022366-17-0
• Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H23NO3/c1-9(2)12(16)11-8-15(7-10(11)3)13(17)18-14(4,5)6/h10-11H,1,7-8H2,2-6H3
• InChI Key： OCVXTUMPCSJKGH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=C)C)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 2.3

Additional information on Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate

Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2022366-17-0, commonly referred to as Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a tert-butyl group, a pyrrolidine ring, and a methylpropenoyl substituent. These elements collectively contribute to its exceptional chemical properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate in the development of advanced materials. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of high-performance polymers, particularly in the production of thermally stable and mechanically robust materials. The tert-butyl group plays a crucial role in enhancing the thermal stability of the resulting polymers, while the methylpropenoyl substituent contributes to their flexibility and processability.

In addition to its role in polymer science, this compound has also been explored for its potential in drug delivery systems. The pyrrolidine ring structure is known for its ability to form stable amide bonds, which are essential in drug design. Recent findings suggest that derivatives of this compound can be used as carriers for hydrophobic drugs, improving their solubility and bioavailability. This application underscores the versatility of Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate in the pharmaceutical industry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tert-butyl ester and the selective substitution of functional groups to introduce the methylpropenoyl substituent. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, which is promising for its potential use in sustainable materials. However, further research is needed to fully characterize its environmental impact and develop strategies for minimizing any adverse effects.

In conclusion, Tert-butyl 3-methyl-4-(2-methylprop-2-enoyl)pyrrolidine-1-carboxylate (CAS No. 2022366-17-0) is a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future developments within organic chemistry and materials science.